(4-Cyclopropylidenepiperidin-1-yl)(5-fluoropyridin-3-yl)methanone
Description
(4-Cyclopropylidenepiperidin-1-yl)(5-fluoropyridin-3-yl)methanone, also known as CPPFM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPPFM is a type of piperidine derivative that has been synthesized through a complex process, and its unique structure has made it a promising candidate for further investigation.
Scientific Research Applications
Antimicrobial Activity
CPPFM exhibits antibacterial properties. Researchers have synthesized N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole derivatives, which include CPPFM, using a straightforward synthetic route. These compounds were evaluated for their antibacterial effects against Staphylococcus aureus (MTCC 3160). While most compounds showed limited activity, CPPFM demonstrated antibacterial effects at a concentration of 50 μg per well .
Pharmaceutical Intermediates
CPPFM serves as an important intermediate in the synthesis of paliperidone , the primary active metabolite of the older antipsychotic drug risperidone . Paliperidone is used to treat psychiatric disorders, including schizophrenia and bipolar disorder. The isoxazole ring, a key structural feature of CPPFM, contributes to its pharmacological activity .
Chemical Research and Development
CPPFM’s unique structure makes it valuable for chemical research. Its piperidine and fluoropyridine moieties offer opportunities for further modification and optimization. Researchers can explore novel derivatives by substituting different functional groups, potentially enhancing antimicrobial or other biological activities .
Industrial Applications
CPPFM’s small molecular weight (267.32 g/mol) and specific chemical features make it suitable for industrial applications. Industries may investigate its use as a building block for more complex molecules, such as pharmaceuticals, agrochemicals, or materials with desired properties.
Drug Discovery
Given its pharmacophore and structural resemblance to known bioactive compounds, CPPFM could be a starting point for designing new drugs. Medicinal chemists may explore its derivatives for various therapeutic indications, including neurological disorders, pain management, or cancer treatment .
Enzyme Inhibition Studies
CPPFM’s benzisoxazole scaffold is relevant to enzyme inhibition. N-benzylpiperidine benzisoxazole derivatives selectively inhibit the enzyme acetylcholinesterase (AChE) . These inhibitors find application in treating Alzheimer’s disease by modulating cholinergic neurotransmission .
properties
IUPAC Name |
(4-cyclopropylidenepiperidin-1-yl)-(5-fluoropyridin-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN2O/c15-13-7-12(8-16-9-13)14(18)17-5-3-11(4-6-17)10-1-2-10/h7-9H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMAXRQVSPQTJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1=C2CCN(CC2)C(=O)C3=CC(=CN=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Cyclopropylidenepiperidin-1-yl)(5-fluoropyridin-3-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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